3,3,4,5,5,5-Hexafluoro-2-methylpentan-2-ol

• IUPAC Name: 3,3,4,5,5,5-hexafluoro-2-methylpentan-2-ol
• InChI: InChI=1S/C6H8F6O/c1-4(2,13)5(8,9)3(7)6(10,11)12/h3,13H,1-2H3
• InChI Key: AHOBFJZDSQJNCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(C(C(F)(F)F)F)(F)F)O
• Molecular Formula: C6H8F6O
• DSSTOX Substance ID: DTXSID00540951
• Molecular Weight: 210.12 g/mol
• CAS RN: 58380-92-0

Description

3,3,4,5,5,5-Hexafluoro-2-methylpentan-2-ol is an organofluorine compound. It has the molecular formula C6H8F6O and a molecular weight of 210.12 g/mol.

Molecular Structure Analysis

The molecular structure of this compound consists of a pentan-2-ol backbone with a methyl group and six fluorine atoms attached.

Chemical Reactions Analysis

Specific chemical reactions involving this compound are not available in the retrieved data. Organofluorine compounds, in general, are known for their reactivity, which can be influenced by the presence of fluorine atoms.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 210.12 g/mol. Other physical and chemical properties such as boiling point, melting point, and density were not found in the retrieved data.

Scientific Research Applications

Catalytic Activity and Mechanisms

• Studies on the catalytic behavior of platinum and platinum-alumina catalysts with hydrocarbons like 2-methylpentane and n-hexane have shed light on the mechanisms of hydrocarbon isomerization and hydrogenolysis, which could be relevant to understanding how 3,3,4,5,5,5-Hexafluoro-2-methylpentan-2-ol might interact in catalytic systems (Dauscher, Garin, & Maire, 1987; Corolleur, Corolleur, & Gault, 1972).

Synthesis and Chemical Transformations

• Research on the synthesis of deuterated precursors for aromatic thiols in wine demonstrates the complexity of chemical synthesis involving similar compounds, which could provide insights into methodologies applicable to this compound (Roland, Schneider, Razungles, Le guernevé, & Cavelier, 2010).

Fluorination Techniques

• A novel technique for the synthesis of perfluorochemicals via liquid-phase photofluorination, suitable for isomerically-pure branched F-alkanes, F-ethers, and F-tert-amines, might offer a new approach for synthesizing or modifying this compound (Scherer, Yamanouchi, & Onox, 1990).

Acid-Base Properties in Catalysis

• The acid-base properties of oxide systems, such as zirconium, cerium, and lanthanum oxides, have been investigated for their catalytic activity, particularly in transformations of hydrocarbons. Such studies could inform the use of this compound in catalytic processes, emphasizing the role of surface properties in chemical transformations (Cutrufello et al., 2002).

Direct Fluorination

• Research on the direct gas-phase fluorination of hexafluoropropene trimers could provide insights into the fluorination of this compound, offering potential pathways for its synthesis or modification (Novikova, Zakharov, & Denisov, 1992).

Mechanism of Action

The mechanism of action for this compound is not specified in the retrieved data. The properties and reactivity of organofluorine compounds can vary widely depending on their specific structures.

Safety and Hazards

Specific safety and hazard information for 3,3,4,5,5,5-Hexafluoro-2-methylpentan-2-ol was not found in the retrieved data. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.